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Compound of Interest

Compound Name: 2-Benzylideneoctanal

Cat. No.: B7782968

An In-depth Technical Guide to the Discovery and History of alpha-Hexylcinnamaldehyde

Introduction

alpha-Hexylcinnamaldehyde (HCA), also known commercially as hexyl cinnamal, is a widely
utilized aromatic compound in the fragrance and flavor industries. Chemically, it is a member of
the cinnamaldehyde class, featuring a hexyl substituent at the alpha position of the carbon
chain.[1][2] Renowned for its characteristic mild, floral, and distinctly jasmine-like aroma, HCA
is a staple ingredient in a vast array of consumer products, including perfumes, cosmetics,
soaps, and detergents.[3][4] While it is found naturally in the essential oil of chamomile
(Matricaria chamomilla), the vast majority of HCA used commercially is produced synthetically
to meet global demand.[5][6][7] This guide provides a detailed overview of the history,
synthesis, properties, and applications of this significant aroma chemical.

History and Discovery

The precise date of the first synthesis of alpha-hexylcinnamaldehyde is not clearly documented
in readily available literature. However, its development can be situated within the broader
context of the expansion of the synthetic aroma chemical industry in the early-to-mid 20th
century. The fundamental chemistry for its synthesis, the Claisen-Schmidt condensation, was
first described independently by Rainer Ludwig Claisen and J. G. Schmidt in 1880 and 1881.[8]
The application of this reaction to produce various unsaturated aldehydes for industrial
purposes is highlighted by patents from that era, such as a 1936 patent from Du Pont
concerning the "Manufacture of unsaturated aldehydes".[9] By the mid-20th century, HCA was
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an established component in perfumery, valued for its substantive floral note and stability,
particularly in alkaline media like soap.[3] Today, it is one of the most common fragrance

ingredients, regulated for safe use by international bodies such as the International Fragrance
Association (IFRA).[6]
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Timeline of Key Developments

Mid-20th Century
Established use as a key ingredient in perfumery and soap.

Late 20th Century
Widespread commercial use in a variety of consumer goods.

2000
Evaluated by JECFA for safety as a flavouring agent.

Present Day
Ubiquitous fragrance ingredient; regulated for allergenicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://en.wikipedia.org/wiki/%CE%91-Hexylcinnamaldehyde
https://fragranceconservatory.com/ingredient/alpha-hexylcinnamaldehyde
http://www.perflavory.com/docs/doc1005972.html
https://praxilabs.com/en/3d-simulations/claisen-schmidt-reaction
https://patents.google.com/patent/CN103539647A/en
https://patents.google.com/patent/CN103539647A/en
https://www.benchchem.com/product/b7782968#discovery-and-history-of-alpha-hexylcinnamaldehyde
https://www.benchchem.com/product/b7782968#discovery-and-history-of-alpha-hexylcinnamaldehyde
https://www.benchchem.com/product/b7782968#discovery-and-history-of-alpha-hexylcinnamaldehyde
https://www.benchchem.com/product/b7782968#discovery-and-history-of-alpha-hexylcinnamaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7782968?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7782968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

